Cas no 3934-16-5 (2-Propene-1-sulfonic acid, 2-methyl-)

• Product Name: 2-Propene-1-sulfonic acid, 2-methyl-
• CAS No: 3934-16-5
• MF: C₄H₈O₃S
• MW: 136.169520378113
• CID: 1512144
• PubChem ID: 73800
• Update Time: 2025-04-21

2-Propene-1-sulfonic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propene-1-sulfonic acid, 2-methyl-
• 2-methylprop-2-ene-1-sulfonic acid
• J520.621I
• methallylsulfonic acid
• 2-Methyl-2-propene-1-sulfonic acid, sodium salt
• 3934-16-5
• UNII-Z30HJ53O0Y
• DTXSID8045066
• NSC2253
• methacrylsulfonic acid
• SCHEMBL26701
• Z30HJ53O0Y
• NS00001656
• 2-methylprop-2-ene-1-sulonic acid
• 2-Methyl-2-propene-1-sulfonic acid
• Sodium 2-methyl-2-propenesulfonate
• DB-098763
• AKOS005444381
• CHEMBL3305960
• CHEBI:230717
• STK367337
• Q27294929
• methylallylsulfonic acid
• Methallylsulfonic acid, sodium salt

• Inchi： 1S/C4H8O3S/c1-4(2)3-8(5,6)7/h1,3H2,2H3,(H,5,6,7)
• InChI Key： XEEYSDHEOQHCDA-UHFFFAOYSA-N
• SMILES： S(CC(=C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 136.01944
• Monoisotopic Mass: 136.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids